Cas no 1353943-56-2 (2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester)

2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester is a specialized intermediate in organic synthesis, particularly valuable for the construction of complex heterocyclic frameworks. Its structure incorporates a protected pyrrolidine moiety and a cyclopropane ring, offering versatility in medicinal chemistry applications. The tert-butyl ester group enhances stability, facilitating handling and storage, while the carboxymethyl functionality provides a reactive site for further derivatization. This compound is particularly useful in peptide mimetics and protease inhibitor research due to its conformational constraints and potential for selective modifications. Its well-defined stereochemistry and purity make it suitable for precision synthesis in pharmaceutical development.

2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester structure

1353943-56-2 structure

Product Name:2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester

CAS No:1353943-56-2

MF:C₁₅H₂₆N₂O₄

MW:298.377944469452

CID:2161413

Update Time:2025-06-15

2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester
- 2-(((1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)methyl)(cyclopropyl)amino)acetic acid
- (S)-2-(((1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)methyl)(cyclopropyl)amino)acetic acid
- AM92039
- 2-[(carboxymethylcyclopropylamino)methyl]pyrrolidine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C15H26N2O4/c1-15(2,3)21-14(20)17-8-4-5-12(17)9-16(10-13(18)19)11-6-7-11/h11-12H,4-10H2,1-3H3,(H,18,19)
- InChI Key： CBAFAGGISZYALE-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC1CN(CC(=O)O)C1CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 401
Topological Polar Surface Area: 70.1

2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	081357-500mg	2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester	1353943-56-2		500mg	￡755.00	2022-03-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353943-56-2)

The compound 2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353943-56-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine core and tert-butyl ester group, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its applications in peptide synthesis. The cyclopropyl moiety further enhances its stability, a critical factor in developing long-acting therapeutics.

In recent years, the demand for custom synthesis and high-purity intermediates like 1353943-56-2 has surged, driven by advancements in proteomics and targeted drug delivery. This compound aligns with trends in precision medicine, where tailored molecular structures are essential for optimizing therapeutic efficacy. Its carboxymethyl group also offers versatility in conjugation, enabling its use in bioconjugation strategies for antibody-drug conjugates (ADCs), a hot topic in oncology research.

From a synthetic chemistry perspective, the tert-butyl ester protection in 2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester ensures selective deprotection under mild conditions, a feature highly valued in green chemistry initiatives. This aligns with the industry's shift toward sustainable practices, reducing waste and energy consumption. Analytical techniques such as HPLC and NMR are typically employed to verify the purity and structural integrity of this compound, addressing the growing emphasis on quality control in chemical manufacturing.

The compound's relevance extends to neuropharmacology, where pyrrolidine derivatives are explored for their interactions with neurotransmitter systems. With rising interest in neurodegenerative diseases, researchers are investigating how structural modifications of molecules like 1353943-56-2 could lead to novel treatments for conditions such as Alzheimer's and Parkinson's. Its potential as a scaffold for small-molecule inhibitors further underscores its importance in drug design pipelines.

In summary, 2-[(Carboxymethyl-cyclopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353943-56-2) represents a multifaceted tool for modern research. Its applications span from medicinal chemistry to biomaterials, reflecting the interdisciplinary nature of contemporary science. As the field evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.